![molecular formula C18H20O B1360576 3-(2,3-Dimethylphenyl)-2'-methylpropiophenone CAS No. 898768-96-2](/img/structure/B1360576.png)
3-(2,3-Dimethylphenyl)-2'-methylpropiophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(2,3-Dimethylphenyl)-2’-methylpropiophenone” is a complex organic molecule. It likely contains a propiophenone group, which is a common moiety in medicinal chemistry and drug design . The 2,3-dimethylphenyl group suggests the presence of a phenyl ring with two methyl groups attached .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through Friedel-Crafts acylation, a common method for introducing acyl groups into aromatic compounds .Chemical Reactions Analysis
The compound may undergo various chemical reactions typical for ketones and aromatic compounds. For instance, it might participate in nucleophilic addition reactions at the carbonyl group or electrophilic substitution reactions at the aromatic ring .Scientific Research Applications
Catalytic Reactions and Chemical Synthesis
3-(2,3-Dimethylphenyl)-2'-methylpropiophenone and its derivatives are involved in various catalytic reactions and chemical synthesis processes. For instance, 2-Hydroxy-2-methylpropiophenone undergoes a unique multiple arylation via C-C and C-H bond cleavages in the presence of a palladium catalyst, leading to the formation of tetraarylethanes and diaryl isochromanones (Wakui et al., 2004). Additionally, reactions involving 3-dimethylamino-2,2-dimethyl-2H-azirine with phenols and aryl halides have been documented, illustrating complex interactions and transformations in chemical synthesis (Chandrasekhar et al., 1977).
Spectroscopic Properties and Molecular Structure
The molecular structure and spectroscopic properties of compounds related to 3-(2,3-Dimethylphenyl)-2'-methylpropiophenone have been extensively studied. A particular study focused on (E)-2-([3,4-dimethylphenyl)imino]methyl)-3-methoxyphenol, revealing insights into vibrational frequencies, electronic properties, and enol-keto tautomerism, significantly contributing to the understanding of such compounds' molecular behavior (Demircioğlu et al., 2014).
Electrochemical Applications
Electrochemical applications of derivatives of 3-(2,3-Dimethylphenyl)-2'-methylpropiophenone have been explored, such as the cathodic reduction of α-bromopropiophenone in an aprotic medium, leading to the production of various organic compounds (Barba et al., 1985). These findings suggest potential applications in the field of organic electrochemistry.
Hemoglobin Oxygen Affinity Modulation
Research has been conducted on the design and synthesis of compounds structurally related to 3-(2,3-Dimethylphenyl)-2'-methylpropiophenone, which can modulate hemoglobin oxygen affinity. Such studies have medical significance, particularly in areas like ischemia, stroke, and tumor radiotherapy, as they explore novel allosteric effectors of hemoglobin (Randad et al., 1991).
Polymer Science and Material Chemistry
In polymer science, derivatives of this compound are used in the synthesis of materials like poly(arylene ether sulfone) anion exchange membranes. These membranes, featuring pendant benzyl-quaternary ammonium groups, show significant properties like high alkaline stability and good hydroxide conductivity, important for various industrial applications (Shi et al., 2017).
Safety And Hazards
properties
IUPAC Name |
3-(2,3-dimethylphenyl)-1-(2-methylphenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20O/c1-13-8-6-9-16(15(13)3)11-12-18(19)17-10-5-4-7-14(17)2/h4-10H,11-12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLIXIFUITFFOFC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)CCC(=O)C2=CC=CC=C2C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10644611 |
Source
|
Record name | 3-(2,3-Dimethylphenyl)-1-(2-methylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10644611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,3-Dimethylphenyl)-2'-methylpropiophenone | |
CAS RN |
898768-96-2 |
Source
|
Record name | 1-Propanone, 3-(2,3-dimethylphenyl)-1-(2-methylphenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898768-96-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(2,3-Dimethylphenyl)-1-(2-methylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10644611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.